Cas no 116673-75-7 (2-(N-Benzyl-N-methyl)aminomethylcyclohexanone)

• Product Name: 2-(N-Benzyl-N-methyl)aminomethylcyclohexanone
• CAS No: 116673-75-7
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 3168464
• PubChem ID: 412278
• Update Time: 2025-05-23

2-(N-Benzyl-N-methyl)aminomethylcyclohexanone Chemical and Physical Properties

Names and Identifiers

• 2-[(N-Benzyl-N-methyl)aminomethyl]cyclohexanone
• 2-(N-Benzyl-N-methyl)aminomethylcyclohexanone
• SCHEMBL4868676
• 2-{[benzyl(methyl)amino]methyl}cyclohexanone
• 2-[[benzyl(methyl)amino]methyl]cyclohexan-1-one
• 2-((Benzyl(methyl)amino)methyl)cyclohexan-1-one
• AKOS011908768
• starbld0009253
• 116673-75-7

• Inchi： 1S/C15H21NO/c1-16(11-13-7-3-2-4-8-13)12-14-9-5-6-10-15(14)17/h2-4,7-8,14H,5-6,9-12H2,1H3
• InChI Key： SKWKYJAWOSNIAZ-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1CN(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 231.162314293Da
• Monoisotopic Mass: 231.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-(N-Benzyl-N-methyl)aminomethylcyclohexanone

2-(N-Benzyl-N-methyl)aminomethylcyclohexanone: A Comprehensive Overview

The compound CAS No. 116673-75-7, commonly referred to as 2-(N-Benzyl-N-methyl)aminomethylcyclohexanone, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery, material science, and as a versatile intermediate in organic synthesis.

The molecular structure of 2-(N-Benzyl-N-methyl)aminomethylcyclohexanone consists of a cyclohexanone ring substituted with an N-benzyl-N-methylamino group at the 2-position. This substitution pattern imparts the molecule with interesting electronic and steric properties, making it a valuable component in the design of bioactive compounds. The benzyl group introduces aromaticity, while the methyl group adds a degree of steric hindrance, which can be exploited in controlling the reactivity and selectivity of the molecule.

Recent research has focused on the synthesis and characterization of this compound. One notable study published in 2023 explored the use of microwave-assisted synthesis to prepare 2-(N-Benzyl-N-methyl)aminomethylcyclohexanone. This method was found to significantly reduce reaction time while maintaining high yields, demonstrating its potential for large-scale production. The study also highlighted the importance of optimizing reaction conditions, such as temperature and solvent choice, to achieve optimal results.

In terms of applications, 2-(N-Benzyl-N-methyl)aminomethylcyclohexanone has shown promise in the pharmaceutical industry. Its ability to act as a chiral auxiliary in asymmetric synthesis has been extensively studied. A 2023 paper reported its use in synthesizing enantiomerically enriched compounds, which are critical for drug development. The molecule's role as an intermediate in the synthesis of complex natural products has also been documented, further underscoring its versatility.

The physical properties of this compound are equally noteworthy. Its melting point, boiling point, and solubility characteristics have been thoroughly investigated, providing valuable insights into its behavior under various conditions. For instance, studies have shown that 2-(N-Benzyl-N-methyl)aminomethylcyclohexanone exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate, making it suitable for use in solution-based reactions.

In addition to its chemical applications, this compound has found relevance in materials science. Researchers have explored its potential as a precursor for polymer synthesis and as a building block for advanced materials with tailored properties. A 2023 study demonstrated its use in creating polymeric materials with enhanced mechanical strength and thermal stability, opening new avenues for its application in high-performance materials.

The environmental impact of synthesizing and using 2-(N-Benzyl-N-methyl)aminomethylcyclohexanone has also been a topic of interest. Recent studies have focused on developing eco-friendly synthetic routes that minimize waste and reduce energy consumption. These efforts align with the growing demand for sustainable practices in chemical manufacturing.

In conclusion, CAS No. 116673-75-7, or 2-(N-Benzyl-N-methyl)aminomethylcyclohexanone, is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern organic chemistry. As research continues to uncover new potentials for this compound, it is likely to play an increasingly important role in both academic and industrial settings.